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The table below summarizes the key characteristics of Cathedulin E2 based on foundational research,

comparing it with other cathedulins isolated from khat [1].

Characteristic Cathedulin E2 Other Cathedulins (Examples)

| Molecular Formula | C₃₈H₄₀N₂O₁₁ [1] | E8: C₃₂H₃₇NO₁₀ K1 (Y1): C₄₂H₅₃NO₂₀ E3 (K11): C₅₄H₆₀N₂O₂₃

[1] | | Molecular Weight | 700 [1] | Ranges from ~595 (E8) to ~1168 (E5) [1] | | Sesquiterpene Core |

Pentahydroxydihydroagarofuran (2) [1] | Primarily Euonyminol (1), especially in medium/high MW groups

[1] | | Esterifying Acids | 2x Acetate, 2x Nicotinate, 1x Benzoate [1] | Includes Acetate, Nicotinate,

Benzoate, 2-hydroxyisobutyrate, Evoninic acid, Cathic acid, tri-O-methylgallic acid [1] | | Structural Group

| Low molecular weight, simple polyester [1] |

Low MW: Simple esters (e.g., E8)

Medium MW: Euonyminol core with one dilactone bridge (e.g., K1, K2)

High MW: Complex euonyminol esters with multiple dilactone bridges (e.g., E3, E5, K12)

| | Geographical Source | Ethiopian khat [1] | Varies by type (e.g., Kenyan, Ethiopian, Yemen Arab
Republic) [1] |
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Experimental Insights and Research Gaps

While direct comparative data is limited, here is context from available studies.

Original Isolation and Structural Analysis: The primary methodology for characterizing cathedulins

involved a combination of chemical and spectroscopic techniques [1]. The general workflow for
structure determination, which would be applicable to Cathedulin E2, is outlined in the diagram below.
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Intact Cathedulin Alkaloid

Full Spectral Examination

• Electron Impact Mass Spectrometry
• ¹H and ¹³C NMR Spectroscopy

Isolate Polyol Core

• Alcoholysis or Hydrolysis

Identify Esterifying Acids

• NMR of parent alkaloid
• Gas-liquid chromatography of alcoholysis products

Determine Acid Placement on Core

• Graded alcoholysis/hydrolysis
• Correlation of spectral changes

Click to download full resolution via product page
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Limited Modern Pharmacological Data: A 2021 study mentioned cathedulins (including K2 and E5)

in an in silico analysis, suggesting they may bind to GPCRs and implicate pathways like CREB and
Wnt signaling [2]. However, this study did not focus on a direct comparative performance of the

alkaloids, and Cathedulin E2 was not specifically mentioned in the available excerpt [2]. This
highlights a significant gap in the current literature regarding the experimental bioactivity profiling of

Cathedulin E2 versus its analogs.

How to Proceed with Further Research

The available information is primarily structural. For the experimental and performance comparison data you

require, I suggest the following steps:

Explore Specialized Databases: Use chemical and pharmacological databases (e.g., PubChem,
ChEMBL) to search for "Cathedulin E2" and other specific cathedulin identifiers to find any newer

bioassay results.
Broaden Search Strategy: Consider searching for the broader class of "Celastraceous alkaloids"

or "sesquiterpene polyol esters," as research on structurally similar compounds from other plants in
the Celastraceae family might provide indirect insights into potential activity.

Monitor Recent Publications: The field of natural product research is active. Setting up alerts for the
term "cathedulin" in scientific publication databases could help you capture any newly released

studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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